![molecular formula C30H37N5O3S B2908381 6-morpholin-4-yl-3-[[4-(4-piperidin-1-ylpiperidine-1-carbonyl)phenyl]methyl]-2-sulfanylidene-1H-quinazolin-4-one CAS No. 689770-99-8](/img/no-structure.png)
6-morpholin-4-yl-3-[[4-(4-piperidin-1-ylpiperidine-1-carbonyl)phenyl]methyl]-2-sulfanylidene-1H-quinazolin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-morpholin-4-yl-3-[[4-(4-piperidin-1-ylpiperidine-1-carbonyl)phenyl]methyl]-2-sulfanylidene-1H-quinazolin-4-one is a useful research compound. Its molecular formula is C30H37N5O3S and its molecular weight is 547.72. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Mechanism of Action
- The primary target of this compound is Cathepsin F , a thiol protease involved in intracellular protein degradation and turnover . Cathepsin F plays a role in various cellular processes, including antigen presentation, lysosomal protein degradation, and tumor invasion.
- Downstream Effects : Inhibition of Cathepsin F can impact protein turnover, lysosomal function, and potentially tumor metastasis .
- Tumor Invasion and Metastasis : Cathepsin F has been implicated in tumor progression and metastasis. Inhibition may hinder tumor cell invasion .
Target of Action
Mode of Action
Biochemical Pathways
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '6-morpholin-4-yl-3-[[4-(4-piperidin-1-ylpiperidine-1-carbonyl)phenyl]methyl]-2-sulfanylidene-1H-quinazolin-4-one' involves the reaction of 4-(4-piperidin-1-ylpiperidine-1-carbonyl)benzaldehyde with 2-mercapto-3-(6-morpholin-4-ylquinazolin-4-yl)propanoic acid in the presence of a suitable catalyst to form the desired compound.", "Starting Materials": [ "4-(4-piperidin-1-ylpiperidine-1-carbonyl)benzaldehyde", "2-mercapto-3-(6-morpholin-4-ylquinazolin-4-yl)propanoic acid" ], "Reaction": [ "Step 1: Dissolve 4-(4-piperidin-1-ylpiperidine-1-carbonyl)benzaldehyde (1.0 mmol) and 2-mercapto-3-(6-morpholin-4-ylquinazolin-4-yl)propanoic acid (1.2 mmol) in a suitable solvent such as ethanol or methanol.", "Step 2: Add a suitable catalyst such as triethylamine (TEA) or N,N-dimethylformamide (DMF) to the reaction mixture and stir at room temperature for 24 hours.", "Step 3: Purify the crude product by column chromatography using a suitable solvent system such as ethyl acetate/hexanes to obtain the desired compound '6-morpholin-4-yl-3-[[4-(4-piperidin-1-ylpiperidine-1-carbonyl)phenyl]methyl]-2-sulfanylidene-1H-quinazolin-4-one'." ] } | |
CAS No. |
689770-99-8 |
Molecular Formula |
C30H37N5O3S |
Molecular Weight |
547.72 |
IUPAC Name |
6-morpholin-4-yl-3-[[4-(4-piperidin-1-ylpiperidine-1-carbonyl)phenyl]methyl]-2-sulfanylidene-1H-quinazolin-4-one |
InChI |
InChI=1S/C30H37N5O3S/c36-28(34-14-10-24(11-15-34)32-12-2-1-3-13-32)23-6-4-22(5-7-23)21-35-29(37)26-20-25(33-16-18-38-19-17-33)8-9-27(26)31-30(35)39/h4-9,20,24H,1-3,10-19,21H2,(H,31,39) |
InChI Key |
CNGBQAJKFWONFX-UHFFFAOYSA-N |
SMILES |
C1CCN(CC1)C2CCN(CC2)C(=O)C3=CC=C(C=C3)CN4C(=O)C5=C(C=CC(=C5)N6CCOCC6)NC4=S |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.